Cas no 89878-36-4 (Benzene, 1-[[3-(4-methylphenyl)-2-propynyl]oxy]-4-phenoxy-)

• Product Name: Benzene, 1-[[3-(4-methylphenyl)-2-propynyl]oxy]-4-phenoxy-
• CAS No: 89878-36-4
• MF: C₂₂H₁₈O₂
• MW: 314.377126216888
• CID: 586145
• PubChem ID: 13313456
• Update Time: 2025-04-19

Benzene, 1-[[3-(4-methylphenyl)-2-propynyl]oxy]-4-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[[3-(4-methylphenyl)-2-propynyl]oxy]-4-phenoxy-
• 1-methyl-4-[3-(4-phenoxyphenoxy)prop-1-ynyl]benzene
• SCHEMBL10834137
• 89878-36-4
• DTXSID20536396
• 1-Methyl-4-[3-(4-phenoxyphenoxy)prop-1-yn-1-yl]benzene

• Inchi： 1S/C22H18O2/c1-18-9-11-19(12-10-18)6-5-17-23-20-13-15-22(16-14-20)24-21-7-3-2-4-8-21/h2-4,7-16H,17H2,1H3
• InChI Key： IDBBXRVRYDJIHT-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)OCC#CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 314.130679813g/mol
• Monoisotopic Mass: 314.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 18.5Ų